Cas no 2227697-23-4 (rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227697-23-4
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5788807
• PubChem ID: 96240132
• Update Time: 2023-12-26

rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1764584
• 2227697-23-4

• Inchi： 1S/C9H11NO2S/c1-9(2)6(7(9)8(11)12)5-3-10-4-13-5/h3-4,6-7H,1-2H3,(H,11,12)/t6-,7+/m1/s1
• InChI Key： YQUWZKNWECMUGY-RQJHMYQMSA-N
• SMILES： S1C=NC=C1[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids